Cas no 141546-97-6 (Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate)

• Product Name: Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate
• CAS No: 141546-97-6
• MF: C₇H₁₂F₂O₄
• MW: 198.164589881897
• MDL: MFCD00718642
• CID: 101549
• PubChem ID: 87569789
• Update Time: 2025-10-28

Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-ethoxy-2,2-difluoro-3-hydroxypropanoate
• Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate
• Propanoic acid,3-ethoxy-2,2-difluoro-3-hydroxy-, ethyl ester
• 3-Ethoxy-2,2-difluoro-3-hydroxypropionic Acid Ethyl Ester
• VZ32103
• AB1010806
• E0547
• Ethyl3-ethoxy-2,2-difluoro-3-hydroxypropionate
• A807775
• ethyl 3-ethoxy-2,2-bis(fluoranyl)-3-oxidanyl-propanoate
• 3-ethoxy-2,2-difluoro-3-hydroxypropano
• AKOS006228546
• FT-0643329
• 4-HYDROXY-4-METHYL-BIPHENYL-3-CARBOXYLICACID
• MFCD00718642
• SB83874
• T71760
• ethyl 3-ethoxy-2,2-difluoro-3-hydroxy-propanoate
• J-007515
• DTXSID40374515
• 141546-97-6
• CS-0361519
• DCDGEVPPIDIMON-UHFFFAOYSA-N
• DB-008596

• MDL： MFCD00718642
• Inchi： 1S/C7H12F2O4/c1-3-12-5(10)7(8,9)6(11)13-4-2/h5,10H,3-4H2,1-2H3
• InChI Key： DCDGEVPPIDIMON-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C(O)OCC)F

Computed Properties

• Exact Mass: 198.07000
• Monoisotopic Mass: 198.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.20
• Refractive Index: 1.3940 to 1.3990
• PSA: 55.76000
• LogP: 0.53970
• Solubility: Not determined

Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate

Research Briefing on Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate (CAS: 141546-97-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate (CAS: 141546-97-6) is a fluorinated organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro and hydroxypropionate moieties, serves as a key intermediate in the synthesis of various bioactive molecules, including protease inhibitors, antiviral agents, and fluorinated analogs of natural products. The presence of fluorine atoms enhances the metabolic stability and bioavailability of the resulting compounds, making this intermediate particularly valuable in drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate to improve yield and scalability. A 2023 publication in the Journal of Fluorine Chemistry reported a novel catalytic asymmetric synthesis method using chiral palladium complexes, achieving enantiomeric excesses of over 95%. This advancement addresses previous challenges in stereocontrol and provides a more efficient pathway for producing enantiopure derivatives, which are critical for pharmaceutical applications where chirality often dictates biological activity.

In the context of drug development, Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate has been utilized as a building block for fluorinated analogs of HIV protease inhibitors. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that incorporating this intermediate into the scaffold of darunavir analogs significantly improved their binding affinity to the protease enzyme, with IC50 values reduced by up to 40% compared to non-fluorinated counterparts. These findings highlight the potential of fluorinated derivatives in overcoming drug resistance issues in antiviral therapies.

Beyond antiviral applications, research has explored the use of this compound in the synthesis of fluorinated β-amino acids, which are important components of peptidomimetics and foldamers. A 2023 paper in Chemical Communications detailed a diastereoselective Mannich-type reaction employing Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate, yielding β-amino acid derivatives with high stereoselectivity. These derivatives showed enhanced proteolytic stability in physiological conditions, making them promising candidates for peptide-based therapeutics.

From a mechanistic perspective, computational studies have provided insights into the conformational effects of the difluoro substitution in Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate. Density functional theory (DFT) calculations published in Journal of Physical Organic Chemistry (2023) revealed that the geminal difluoro group induces significant gauche effects, stabilizing specific conformations that influence the reactivity and intermolecular interactions of derived compounds. This understanding aids in the rational design of new derivatives with tailored properties.

In conclusion, Ethyl 3-Ethoxy-2,2-difluoro-3-hydroxypropionate (CAS: 141546-97-6) continues to be a valuable synthetic intermediate with growing importance in medicinal chemistry. Recent advances in its synthesis and applications demonstrate its potential for developing novel fluorinated pharmaceuticals with improved pharmacological profiles. Future research directions may include exploring its use in antibody-drug conjugates and targeted therapies, leveraging the unique properties imparted by its fluorinated structure.